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Compound of Interest

Compound Name: CCT251545

Cat. No.: B606553

This guide provides researchers, scientists, and drug development professionals with
comprehensive information regarding the solubility and stability of the WNT signaling inhibitor
CCT251545 when prepared in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQSs)

Q1: What is the maximum solubility of CCT251545 in DMSO?

Al: The reported solubility of CCT251545 in DMSO varies between suppliers, but it is generally
considered to have high solubility. It is crucial to use fresh, anhydrous DMSO, as absorbed
moisture can significantly reduce the solubility of the compound.[1][2]

Solubility in DMSO

Supplier Data Molar Equivalent (mM)
(mg/mL)

Cayman Chemical 50 mg/mL ~118.5 mM

Selleck Chemicals 30 mg/mL to 84 mg/mL ~71.1 mM to ~199.1 mM

MedchemExpress =50 mg/mL >118.5mM

Molecular Weight of

CCT251545 is 421.9 g/mol .[3]

Q2: How should | prepare a stock solution of CCT251545 in DMSO?
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A2: To ensure accurate and consistent results, a standardized protocol should be followed for
preparing stock solutions. See the detailed "Protocol for Preparing CCT251545 Stock Solution”
below for a step-by-step guide.

Q3: What are the recommended storage conditions and stability for CCT2515457

A3: Proper storage is critical to maintain the integrity of the compound, both in its solid form
and in a DMSO stock solution. Aliquoting stock solutions is highly recommended to avoid
repeated freeze-thaw cycles.[1]

Form Storage Temperature Stability Period
Solid (Powder) -20°C > 3 years[1][2]

In DMSO (Solvent) -80°C 1 to 2 years[1][2]
In DMSO (Solvent) -20°C 1 month[1][2]

Q4: What is the mechanism of action for CCT251545?

A4:. CCT251545 is a potent and orally bioavailable inhibitor of WNT signaling.[1][3] It selectively
targets the human mediator complex-associated protein kinases CDK8 and CDK19.[3][4] By
inhibiting these kinases, CCT251545 alters the expression of genes regulated by the Wnt
pathway, which can reduce tumor growth in Wnt-dependent cancers.[3][4]
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Start: CCT251545
not dissolving

Is the DMSO fresh
and anhydrous?

Use a new, sealed Is the concentration
vial of anhydrous DMSO. too high?

Yes

Add more DMSO to dilute
to a known soluble concentration
(e.g., 30 mg/mL).

Have you tried aiding
dissolution?

No

Gently warm the solution
(e.g., 37°C water bath) and/or Yes
sonicate for short intervals.

Not Dissolved Dissolved

Issue persists.

Success: Compound

Contact technical support is dissolved.

with lot number.
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Start: Prepare Stock Solution

1. Equilibrate CCT251545 powder
to room temperature.

2. Weigh the required mass.

(e.g., 4.22 mg for 1 mL of 10 mM)

3. Add the appropriate volume
of anhydrous DMSO.

4. Vortex and/or sonicate
until fully dissolved.

5. Dispense into single-use
aliquots in sterile tubes.

6. Store aliquots at -80°C
for long-term stability.

End: Solution Ready for Use/Storage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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